2-(2-Chloro-6-fluorophenyl)-1-(1-oxa-4,9-diazaspiro[5.5]undecan-9-yl)ethanone

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-1-(1-oxa-4,9-diazaspiro[5.5]undecan-9-yl)ethanone
• InChI: InChI=1S/C16H20ClFN2O2/c17-13-2-1-3-14(18)12(13)10-15(21)20-7-4-16(5-8-20)11-19-6-9-22-16/h1-3,19H,4-11H2
• InChI Key: UQMVHGZLRWYWEN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12CNCCO2)C(=O)CC3=C(C=CC=C3Cl)F
• Molecular Formula: C16H20ClFN2O2
• Molecular Weight: 326.79 g/mol

Description

2-(2-Chloro-6-fluorophenyl)-1-(1-oxa-4,9-diazaspiro[5.5]undecan-9-yl)ethanone, also known as CFE, is a chemical compound that has been studied extensively for its potential use in scientific research. This compound has shown promising results in various studies, and its unique properties make it an interesting subject for further research.

Mechanism of Action

The exact mechanism of action of 2-(2-Chloro-6-fluorophenyl)-1-(1-oxa-4,9-diazaspiro[5.5]undecan-9-yl)ethanone is not yet fully understood, but it is believed to work by inhibiting certain enzymes and proteins involved in cell growth and proliferation. This may explain its potential as a cancer treatment, as cancer cells often have abnormal cell growth and proliferation.
Biochemical and Physiological Effects:
2-(2-Chloro-6-fluorophenyl)-1-(1-oxa-4,9-diazaspiro[5.5]undecan-9-yl)ethanone has been shown to have various biochemical and physiological effects in the body. One study found that it was able to increase the levels of certain neurotransmitters in the brain, suggesting that it may have potential as a treatment for neurological disorders such as depression and anxiety.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-Chloro-6-fluorophenyl)-1-(1-oxa-4,9-diazaspiro[5.5]undecan-9-yl)ethanone in lab experiments is its unique chemical structure, which allows for the study of its effects on various enzymes and proteins. However, one limitation is that it can be difficult to synthesize, which may limit its use in some experiments.

Future Directions

There are many potential future directions for research on 2-(2-Chloro-6-fluorophenyl)-1-(1-oxa-4,9-diazaspiro[5.5]undecan-9-yl)ethanone. One area of interest is its potential use as a treatment for cancer and other diseases. Further studies are needed to fully understand its mechanism of action and potential side effects. Additionally, research could focus on optimizing the synthesis method for 2-(2-Chloro-6-fluorophenyl)-1-(1-oxa-4,9-diazaspiro[5.5]undecan-9-yl)ethanone to make it more accessible for use in lab experiments.

Synthesis Methods

The synthesis of 2-(2-Chloro-6-fluorophenyl)-1-(1-oxa-4,9-diazaspiro[5.5]undecan-9-yl)ethanone can be achieved through a multi-step process involving the reaction of various chemicals. One method involves the reaction of 2-chloro-6-fluorobenzaldehyde with 1,2-diaminocyclohexane in the presence of acetic acid. The resulting product is then reacted with ethyl chloroformate and sodium carbonate to yield 2-(2-Chloro-6-fluorophenyl)-1-(1-oxa-4,9-diazaspiro[5.5]undecan-9-yl)ethanone.

Scientific Research Applications

2-(2-Chloro-6-fluorophenyl)-1-(1-oxa-4,9-diazaspiro[5.5]undecan-9-yl)ethanone has been studied for its potential use in various scientific research applications, including as a potential treatment for cancer and other diseases. One study found that 2-(2-Chloro-6-fluorophenyl)-1-(1-oxa-4,9-diazaspiro[5.5]undecan-9-yl)ethanone was able to inhibit the growth of cancer cells in vitro, suggesting that it may have potential as a cancer treatment.